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Compound of Interest

2-methoxy-N,5-dimethylaniline
Compound Name:

hydrochloride
CAS No.: 2375270-94-1
Cat. No.: B2573882

Get Quote

Executive Summary & Hazard Profile

2-Methoxy-N,5-dimethylaniline hydrochloride is a highly reactive arylamine salt utilized in
advanced drug development and chemical synthesis. As a laboratory safety standard, this
compound must be treated with the highest tier of operational caution. The compound is
acutely toxic via oral, dermal, and inhalation routes[1]. It causes severe ocular damage, acts as
a potent skin sensitizer, and poses severe chronic health risks, including suspected
mutagenicity and carcinogenicity[2]. Furthermore, it is highly toxic to aquatic ecosystems,
strictly prohibiting any drain or standard trash disposal[1].

Mechanistic Basis for Toxicity & Handling

To handle this compound safely, laboratory personnel must understand the causality behind its
toxicity and physical behavior.

» The Hydrochloride Salt Factor: The hydrochloride (HCI) salt form significantly increases the
compound's hydrophilicity compared to its free-base aniline counterpart. This high water
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solubility means the powder can rapidly dissolve in sweat, tears, or respiratory mucosa,
drastically accelerating systemic absorption upon dermal or inhalation contact[2].

Methemoglobinemia Pathway: Once absorbed, arylamines undergo rapid hepatic
metabolism. Cytochrome P450 enzymes (specifically the CYP1A2 isoform) catalyze the N-
hydroxylation of the aniline derivative into a highly reactive N-hydroxylamine metabolite[3].
This metabolite penetrates erythrocytes and undergoes a co-oxidation reaction with
oxyhemoglobin (HbO2). This reaction oxidizes the ferrous (Fe2+) iron in hemoglobin to the
ferric (Fe3+) state, forming methemoglobin (met-Hb)[3]. Because methemoglobin cannot
bind or transport oxygen, exposure leads to severe tissue hypoxia, cyanosis, and potentially
fatal methemoglobinemia]3].
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Hepatic metabolism of 2-methoxy-N,5-dimethylaniline leading to methemoglobinemia.

Experimental Workflow: Safe Handling & Spill Response
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Because of the rapid absorption and severe metabolic consequences, handling and disposal
must function as a self-validating system of containment.

Step 1: Engineering Controls & PPE

e Environment: All manipulations must occur within a hard-ducted chemical fume hood to
prevent the inhalation of aerosolized dust[1].

e PPE: Personnel must don double nitrile gloves (minimum 5 mil thickness), a chemically
resistant lab coat, and tight-fitting unvented safety goggles[1]. If a fume hood is unavailable
or a spill occurs outside containment, a NIOSH-approved respirator with P100 particulate
filters and organic vapor cartridges is mandatory[4].

Step 2: Spill Response & Decontamination In the event of a spill, immediate isolation is
required. Do not use standard dry-sweeping techniques, which aerosolize the toxic HCI salt
directly into the respiratory zone.

o Evacuate & Isolate: Clear personnel without appropriate PPE from the immediate vicinity[2].

o Containment: For solid spills, lightly mist the powder with a compatible non-reactive solvent
(e.g., a small amount of water) to suppress dust, or use a dedicated HEPA-filtered
vacuum[4]. For liquid solutions, surround and cover the spill with an inert, non-combustible
absorbent (e.g., vermiculite or dry sand)[1].

o Collection: Use non-sparking plastic tools to scoop the absorbed material into a sealable,
compatible hazardous waste container[2].

» Decontamination: Wash the spill area thoroughly with soap and water, collecting all washings
as liquid hazardous waste[2]. Critical Warning: Do not use strong oxidizing agents (e.g.,
bleach) for cleanup. Aniline hydrochlorides are highly incompatible with oxidizers and may
react violently, liberating toxic nitrogen oxides (NOx) and hydrogen chloride (HCI) gas[2].
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Step-by-step emergency spill response and decontamination workflow.
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Waste Segregation & RCRA Disposal Protocols

Under the US Environmental Protection Agency (EPA) Resource Conservation and Recovery
Act (RCRA) Subtitle C, chemical waste generators are legally obligated to determine the
classification of their discarded chemicals[4]. While unsubstituted aniline is a specifically listed
waste (U012), highly substituted derivatives like 2-methoxy-N,5-dimethylaniline
hydrochloride must be evaluated for characteristic toxicity and handled as hazardous
waste[5].

Never mix this compound's waste stream with strong acids (sulfuric, nitric) or strong bases, as
this can trigger exothermic reactions or liberate the volatile free-base aniline[2]. Label all waste
containers clearly with "Hazardous Waste" and the full chemical name, storing them in a cool,
dark, and well-ventilated secondary containment area[1].

Table 1. Waste Segregation and Disposal Logistics

Container EPA/RCRA Authorized
Waste Stream o L .

Specifications Classification Disposal Method

High-density o _

) ) Characteristic High-temperature
Solid Chemical polyethylene (HDPE) o )
) ) ) Hazardous Waste / incineration by a
Waste(Unused wide-mouth jar with a N ) )
State-Specific Toxic licensed RCRA

powder, spill cleanup) PTFE-lined cap. -
] Waste[6] facility[4].
Tightly sealed.

PTFE or HDPE _
o Chemical treatment or
carboy. Must reside in

Aqueous/Organic Characteristic incineration. Do NOT
) secondary )
Solutions ) Hazardous Waste discharge to
containment away
_ POTWI1].
from light[1].
) Heavy-duty hazardous ] ]
Contaminated ) Incineration. Must be
waste bags (double- Solid Waste ] N
Consumables(Gloves, o ] labeled "Toxic - Aniline
) bagged) within a poly-  (Contaminated) o
wipes, bench paper) g Derivative"[1].
rum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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